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Compound of Interest

Compound Name: Diosmetin

Cat. No.: B1670712

Introduction

O-methylated flavones are a subclass of flavonoids characterized by the presence of one or
more methoxy groups on their basic flavone structure. This methylation significantly influences
their metabolic stability and bioavailability, often enhancing their therapeutic potential compared
to their polyhydroxylated counterparts.[1] Among these, diosmetin (3',5,7-trihydroxy-4'-
methoxyflavone) has emerged as a compound of significant scientific interest. It is the aglycone
of diosmin, a well-known phlebotonic agent.[2][3] Diosmetin itself demonstrates a wide array of
pharmacological activities, including anticancer, antioxidant, and anti-inflammatory properties,
making it a promising candidate for drug development.[2][4] This guide provides an in-depth
overview of the natural occurrence, biosynthesis, biological activities, and molecular
mechanisms of diosmetin, supplemented with quantitative data and detailed experimental
protocols for researchers.

Natural Occurrence and Biosynthesis
Natural Sources

Diosmetin is found in various plants, most notably in citrus fruits, olive leaves (Olea europaea),
and certain legumes like Acacia farnesiana. It often occurs as its 7-O-rutinoside glycoside,
diosmin, which is then hydrolyzed by intestinal microflora to release the active aglycone,
diosmetin, prior to absorption.
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Table 1: Quantitative Analysis of Diosmetin and its Glycoside (Diosmin) in Various Plant

Sources
Plant Source Part Compound Concentration Reference
Bergamot . .
. . Diosmetin )
(Citrus Juice . High
. Glycosides
bergamia)
Orange (Citrus Hesperidin )
] ) Peel High
sinensis) (precursor)
Lemon (Citrus ] ) )
] Fruit Diosmetin Present
limon)
Olive (Olea ) )
Leaves Diosmetin Present
europaea)

| Mentha piperita | Leaves | Hesperidin (precursor) | 504.2 mg/L | |

Biosynthesis

Diosmetin is biosynthesized from the flavone luteolin through a methylation reaction. The
process is part of the broader phenylpropanoid pathway. The key step is the O-methylation of
the 4'-hydroxyl group of luteolin, a reaction catalyzed by a specific flavonoid 4'-O-
methyltransferase (F4'OMT). This enzymatic conversion is a critical step in tailoring the
biological activity of the flavonoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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